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Compound of Interest

Cobalt(ll) tetrafluoroborate
Compound Name:
hexahydrate

Cat. No.: B102891

Technical Support Center: Cobalt(ll)
Tetrafluoroborate Hexahydrate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and storage of Cobalt(ll) tetrafluoroborate
hexahydrate.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Cobalt(ll) tetrafluoroborate
hexahydrate?

A: Cobalt(ll) tetrafluoroborate hexahydrate should be stored in a cool, dry, and well-
ventilated area.[1][2] Keep the container tightly closed and protect it from moisture.[1][3] The
recommended storage temperature is generally room temperature.[4]

Q2: Is Cobalt(ll) tetrafluoroborate hexahydrate stable under normal laboratory conditions?

A: Yes, it is known for its stability under standard laboratory and recommended storage
conditions.[1][5] However, it is sensitive to oxidation.[5]

Q3: What materials are incompatible with Cobalt(ll) tetrafluoroborate hexahydrate?
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A: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[6]

Q4: What are the known hazardous decomposition products of Cobalt(ll) tetrafluoroborate
hexahydrate?

A: Upon thermal decomposition, this compound can emit toxic and corrosive fumes, including
hydrogen fluoride, metal oxides, and oxides of boron.[2]

Q5: What is the appearance of Cobalt(ll) tetrafluoroborate hexahydrate?

A: Itis a red crystalline solid.[5]

Troubleshooting Guide

Issue Potential Cause Recommended Action

Do not use the product.
Dispose of it according to your
) ) institution's hazardous waste
Change in color or appearance  Exposure to moisture or _
) ) disposal procedures. Ensure
of the solid contaminants. , _
storage containers are tightly
sealed and stored in a dry

environment.

This could be due to improper
storage or handling. Use a

Poor performance in a reaction  Decomposition of the reagent. fresh bottle of the reagent and
verify the storage conditions of
the old bottle.

Handle the compound in a

well-ventilated area, preferably
Formation of fumes when Exposure to high temperatures  in a fume hood.[1] Avoid
handling or incompatible materials. contact with heat, sparks, open

flames, and incompatible

substances.[1]

Quantitative Data Summary
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Property Value

Molecular Formula Co(BFa4)2 - 6H20[3][7]
Molecular Weight 340.63 g/mol [3][4][7]
Appearance Red crystalline solid[5]
Purity >96% - 99%][3][7][8]
Melting Point Not available

Boiling Point Not available
Decomposition Temperature Not available

Solubilit Highly soluble in water and many organic
olubili
d solvents.[5]

Experimental Protocols

Safe Handling Protocol for Cobalt(ll) Tetrafluoroborate Hexahydrate

Given its hazardous nature, all handling of Cobalt(ll) tetrafluoroborate hexahydrate should
be performed in a chemical fume hood.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear tightly fitting safety goggles or a face shield.[6]

¢ Hand Protection: Use impermeable chemical-resistant gloves.[6]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

» Respiratory Protection: In case of inadequate ventilation or the formation of dust, use a
suitable respirator with a particle filter.[3][8]

Handling Procedures:

o Ensure the fume hood is functioning correctly before starting work.
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o Wear the appropriate PPE as listed above.

» Avoid creating dust when handling the solid.

» Weigh the required amount in the fume hood.

o Keep the container tightly closed when not in use.
e Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the laboratory.[1]

Visual Diagrams
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Troubleshooting Workflow for Cobalt(ll) Tetrafluoroborate Hexahydrate Issues
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Caption: Troubleshooting workflow for stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stability and storage conditions for Cobalt(ll)
tetrafluoroborate hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102891#stability-and-storage-conditions-for-cobalt-ii-
tetrafluoroborate-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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